Cas no 2138056-10-5 (6-(Morpholin-4-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol
• CAS No: 2138056-10-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6252777
• PubChem ID: 165497632
• Update Time: 2025-05-20

6-(Morpholin-4-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161609
• 2138056-10-5
• 6-(morpholin-4-yl)spiro[4.5]decan-8-ol
• 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C14H25NO2/c16-12-3-6-14(4-1-2-5-14)13(11-12)15-7-9-17-10-8-15/h12-13,16H,1-11H2
• InChI Key： ZELGQHQBOHJCDX-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCOCC1

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol

6-(Morpholin-4-yl)spiro[4.5]decan-8-ol (CAS No. 2138056-10-5): A Versatile Building Block in Medicinal Chemistry

6-(Morpholin-4-yl)spiro[4.5]decan-8-ol (CAS No. 2138056-10-5) is a unique spirocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This morpholine-containing spiro[4.5]decane derivative serves as a valuable scaffold for designing novel bioactive molecules, particularly in central nervous system (CNS) drug development.

The structural features of 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol make it particularly interesting for medicinal chemists. The spiro[4.5]decane core provides rigidity to the molecular framework, while the morpholine moiety offers hydrogen bonding capabilities and improved solubility. The hydroxyl group at position 8 allows for further derivatization, making this compound a versatile intermediate in organic synthesis.

Recent studies have highlighted the potential of spirocyclic morpholine derivatives in addressing current challenges in drug discovery. With the growing interest in GPCR-targeted therapies and kinase inhibitors, researchers are increasingly exploring compounds like 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol as privileged structures. The compound's balanced lipophilicity and molecular weight make it particularly suitable for developing CNS-penetrant drugs, a key focus area in modern neuropharmacology.

The synthesis of 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol typically involves multi-step organic transformations starting from readily available precursors. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of producing this valuable pharmaceutical intermediate. The compound's stability under various conditions makes it suitable for diverse synthetic applications.

In drug discovery programs, 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol has shown promise as a scaffold for developing modulators of various biological targets. Its structural features are particularly relevant for designing compounds targeting neurodegenerative disorders and psychiatric conditions, areas of significant unmet medical need. The morpholine ring's ability to improve pharmacokinetic properties makes this compound especially valuable in lead optimization.

The pharmaceutical industry's growing interest in sp3-rich compounds has further elevated the importance of molecules like 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol. These structures often demonstrate improved selectivity and safety profiles compared to flat aromatic systems. As drug discovery shifts toward more complex molecular architectures, this spirocyclic morpholine derivative represents an important building block for next-generation therapeutics.

Quality control of 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its applications in medicinal chemistry, with most research-grade samples maintaining purity levels above 98%. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure long-term stability.

From a commercial perspective, the demand for specialty chemical intermediates like 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol continues to grow. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds to accelerate their drug discovery programs. The compound's CAS number (2138056-10-5) serves as a unique identifier in global chemical databases and procurement systems.

Future research directions for 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol include exploring its applications in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's structural features make it potentially valuable for designing bifunctional molecules in targeted protein degradation strategies. Additionally, its potential in developing allosteric modulators of various biological targets warrants further investigation.

For researchers working with 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices are essential when working with any chemical substance. Material Safety Data Sheets (MSDS) should be consulted for specific handling and storage recommendations.

The intellectual property landscape surrounding spirocyclic morpholine derivatives continues to evolve, with numerous patents filed in recent years covering various applications of these compounds. Researchers utilizing 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol should conduct thorough patent searches to ensure freedom-to-operate in their specific applications.

In conclusion, 6-(Morpholin-4-yl)spiro[4.5]decan-8-ol (CAS No. 2138056-10-5) represents a valuable tool in modern medicinal chemistry. Its unique structural features, combined with the pharmacological advantages of the morpholine moiety, make it particularly useful for addressing current challenges in drug discovery. As the pharmaceutical industry continues to explore complex molecular architectures, this spirocyclic building block is likely to play an increasingly important role in the development of novel therapeutic agents.